N-(3-chloro-4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-(3-chloro-4-fluorophenyl)-2-[[4-(2-methoxyethyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H18ClFN4O2S/c1-27-10-9-25-18(13-5-3-2-4-6-13)23-24-19(25)28-12-17(26)22-14-7-8-16(21)15(20)11-14/h2-8,11H,9-10,12H2,1H3,(H,22,26)
• InChI Key: RDCSGYKRLTZDKL-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=NN=C1SCC(=O)NC2=CC(=C(C=C2)F)Cl)C3=CC=CC=C3
• Molecular Formula: C19H18ClFN4O2S
• Molecular Weight: 420.9 g/mol

Description

N-(3-chloro-4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C19H18ClFN4O2S and its molecular weight is 420.9 g/mol. The purity is usually 95%.
The exact mass of the compound N-(3-chloro-4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide is 420.0823029 g/mol and the complexity rating of the compound is 501. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Modification

• The synthesis of novel derivatives of N-(3-chloro-4-fluorophenyl)-2-{[4-(2-methoxyethyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been reported, demonstrating anti-inflammatory activity in synthesized compounds. These findings suggest potential therapeutic applications in treating inflammation-related conditions (Sunder & Maleraju, 2013).

Biological Activity and Potential Therapeutic Applications

• Research into the antimicrobial activity of sulfide and sulfone derivatives of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine/acetamide has been conducted. This study revealed that certain synthesized derivatives exhibit significant antimicrobial activity against both gram-negative and gram-positive bacteria, as well as fungi, highlighting the compound's potential in developing new antimicrobial agents (Badiger, Mulla, Khazi, & Khazi, 2013).

Pharmacological Implications

• The exploration of structure-activity relationships in the context of phosphoinositide 3-kinase (PI3K)/mammalian target of rapamycin (mTOR) dual inhibitors has included investigations of various 6,5-heterocycles to improve metabolic stability. This research has implications for the design of new compounds with enhanced pharmacological profiles and reduced metabolic liabilities, potentially relevant for cancer therapy and other diseases involving PI3K/mTOR pathways (Stec et al., 2011).